Cas no 2379905-30-1 (rac-(2R,3R)-2-methylpyrrolidin-3-ol)

rac-(2R,3R)-2-methylpyrrolidin-3-ol Chemical and Physical Properties
Names and Identifiers
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- cis-2-Methyl-pyrrolidin-3-ol
- rac-(2R,3R)-2-methylpyrrolidin-3-ol
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- MDL: MFCD29047326
- Inchi: 1S/C5H11NO/c1-4-5(7)2-3-6-4/h4-7H,2-3H2,1H3/t4-,5-/m1/s1
- InChI Key: PNHQGHVFLXERHR-RFZPGFLSSA-N
- SMILES: N1CC[C@@H](O)[C@H]1C
rac-(2R,3R)-2-methylpyrrolidin-3-ol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0936-1g |
cis-2-Methyl-pyrrolidin-3-ol |
2379905-30-1 | 98% | 1g |
¥8726.45 | 2024-04-18 | |
eNovation Chemicals LLC | Y1124192-1g |
cis-2-Methyl-pyrrolidin-3-ol |
2379905-30-1 | 95% | 1g |
$1115 | 2024-07-28 | |
eNovation Chemicals LLC | Y1124192-100mg |
cis-2-Methyl-pyrrolidin-3-ol |
2379905-30-1 | 95% | 100mg |
$340 | 2024-07-28 | |
Enamine | EN300-247460-10.0g |
rac-(2R,3R)-2-methylpyrrolidin-3-ol |
2379905-30-1 | 95% | 10.0g |
$4729.0 | 2024-06-19 | |
Enamine | EN300-247460-1g |
rac-(2R,3R)-2-methylpyrrolidin-3-ol |
2379905-30-1 | 1g |
$1100.0 | 2023-09-15 | ||
Enamine | EN300-247460-10g |
rac-(2R,3R)-2-methylpyrrolidin-3-ol |
2379905-30-1 | 10g |
$4729.0 | 2023-09-15 | ||
eNovation Chemicals LLC | Y1124192-50mg |
cis-2-Methyl-pyrrolidin-3-ol |
2379905-30-1 | 95% | 50mg |
$240 | 2025-02-20 | |
eNovation Chemicals LLC | Y1124192-500mg |
cis-2-Methyl-pyrrolidin-3-ol |
2379905-30-1 | 95% | 500mg |
$665 | 2025-02-20 | |
eNovation Chemicals LLC | Y1124192-5g |
cis-2-Methyl-pyrrolidin-3-ol |
2379905-30-1 | 95% | 5g |
$4475 | 2025-02-20 | |
eNovation Chemicals LLC | Y1124192-50mg |
cis-2-Methyl-pyrrolidin-3-ol |
2379905-30-1 | 95% | 50mg |
$240 | 2024-07-28 |
rac-(2R,3R)-2-methylpyrrolidin-3-ol Related Literature
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Jörg Maurer,Rainer F. Winter,Biprajit Sarkar,Jan Fiedler,Stanislav Záliš Chem. Commun., 2004, 1900-1901
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Valerie G. Brunton,Duncan Graham,Karen Faulds Analyst, 2020,145, 7225-7233
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Katharina Franziska Pirker Food Funct., 2010,1, 262-268
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Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
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5. Book reviews
Additional information on rac-(2R,3R)-2-methylpyrrolidin-3-ol
Comprehensive Overview of rac-(2R,3R)-2-methylpyrrolidin-3-ol (CAS No. 2379905-30-1)
The compound rac-(2R,3R)-2-methylpyrrolidin-3-ol (CAS No. 2379905-30-1) is a chiral pyrrolidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This stereoisomer, characterized by its 2-methylpyrrolidin-3-ol backbone, is a versatile intermediate in organic synthesis, particularly in the development of bioactive molecules. Its rac-(2R,3R) configuration underscores its relevance in asymmetric synthesis, a field increasingly explored for drug discovery and material science.
In recent years, the demand for chiral building blocks like rac-(2R,3R)-2-methylpyrrolidin-3-ol has surged, driven by the pharmaceutical industry's focus on enantioselective drug design. Researchers are actively investigating its role in synthesizing pyrrolidine-based therapeutics, which are prominent in treatments for neurological disorders and metabolic diseases. The compound's CAS No. 2379905-30-1 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry. Additionally, its potential as a ligand in catalytic systems has sparked interest in green chemistry initiatives, aligning with global trends toward sustainable synthesis methods.
The structural features of rac-(2R,3R)-2-methylpyrrolidin-3-ol contribute to its reactivity and selectivity in chemical transformations. The presence of both a hydroxyl group and a methyl substituent on the pyrrolidine ring enables diverse functionalization, making it a valuable scaffold for drug-like molecules. This adaptability is particularly relevant in fragment-based drug design, a strategy gaining traction in modern pharmacology. Furthermore, its chiral purity is critical for applications requiring high enantiomeric excess, a topic frequently queried in scientific forums and search engines.
From a synthetic perspective, rac-(2R,3R)-2-methylpyrrolidin-3-ol is often prepared via asymmetric hydrogenation or enzymatic resolution, methods that align with the principles of green chemistry. These processes are optimized to minimize waste and energy consumption, addressing environmental concerns in industrial chemistry. The compound's CAS No. 2379905-30-1 is commonly referenced in patents and publications, highlighting its utility in proprietary synthetic routes. Its compatibility with microwave-assisted and flow chemistry techniques further enhances its appeal for high-throughput screening and process optimization.
Beyond pharmaceuticals, rac-(2R,3R)-2-methylpyrrolidin-3-ol finds applications in agrochemicals and specialty materials. Its incorporation into pyrrolidine-based polymers has been explored for advanced material properties, such as thermal stability and biodegradability. This interdisciplinary relevance makes it a subject of interest in both academic and industrial research, with queries like "pyrrolidine derivatives in material science" frequently appearing in search trends. The compound's chiral auxiliary potential also positions it as a candidate for asymmetric catalysis, a field pivotal to cost-effective manufacturing of enantiopure compounds.
Quality control and analytical characterization of rac-(2R,3R)-2-methylpyrrolidin-3-ol are essential for ensuring its efficacy in downstream applications. Techniques such as chiral HPLC and NMR spectroscopy are routinely employed to verify its enantiomeric purity, a parameter critical for regulatory compliance in drug development. The compound's CAS No. 2379905-30-1 is often cross-referenced in analytical method validations, underscoring its standardized use in research. Discussions on forums frequently address challenges in its purification and storage, reflecting practical considerations for laboratory-scale and industrial-scale handling.
In summary, rac-(2R,3R)-2-methylpyrrolidin-3-ol (CAS No. 2379905-30-1) represents a multifaceted chiral building block with broad applicability in pharmaceuticals, materials science, and catalysis. Its structural versatility, combined with the growing emphasis on sustainable synthesis and enantioselective processes, ensures its continued relevance in scientific innovation. As research progresses, this compound is poised to play a pivotal role in addressing complex challenges in drug discovery and industrial chemistry.
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